Cas no 1890418-65-1 (tert-butyl N-{2-(chlorosulfonyl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{2-(chlorosulfonyl)methylphenyl}carbamate
• CAS No: 1890418-65-1
• MF: C₁₂H₁₆ClNO₄S
• MW: 305.77774143219
• CID: 6472890
• PubChem ID: 117117296
• Update Time: 2025-05-25

tert-butyl N-{2-(chlorosulfonyl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(chlorosulfonyl)methylphenyl}carbamate
• 1890418-65-1
• tert-butyl N-{2-[(chlorosulfonyl)methyl]phenyl}carbamate
• EN300-1874518

• Inchi： 1S/C12H16ClNO4S/c1-12(2,3)18-11(15)14-10-7-5-4-6-9(10)8-19(13,16)17/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： DXKGGUCQEBBRPS-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=CC=1NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 305.0488569g/mol
• Monoisotopic Mass: 305.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{2-(chlorosulfonyl)methylphenyl}carbamate

tert-butyl N-{2-(chlorosulfonyl)methylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-(chlorosulfonyl)methylphenyl}carbamate, identified by the CAS number 1890418-65-1, is a significant molecule in the field of organic chemistry. This compound is notable for its unique structure, which combines a tert-butyl group with a chlorosulfonyl-substituted phenyl moiety. The molecule's structure has been extensively studied, and its properties have been explored in various applications across different industries.

Recent research has highlighted the importance of tert-butyl N-{2-(chlorosulfonyl)methylphenyl}carbamate in the development of advanced materials and chemical intermediates. Its ability to act as a versatile building block in synthetic chemistry has made it a valuable compound in the creation of novel materials with tailored properties. For instance, studies have shown that this compound can be used as an intermediate in the synthesis of biologically active compounds, contributing to advancements in pharmaceutical research.

The synthesis of tert-butyl N-{2-(chlorosulfonyl)methylphenyl}carbamate involves a series of carefully controlled reactions, including nucleophilic substitutions and carbonylation processes. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale production. The stability of the molecule under various conditions has also been investigated, revealing its resistance to degradation under standard storage conditions.

In terms of applications, tert-butyl N-{2-(chlorosulfonyl)methylphenyl}carbamate has found utility in the agricultural sector as a component in pesticides and herbicides. Its ability to interact with specific biological targets makes it an effective agent in controlling pests and weeds. Additionally, the compound has been explored for its potential use in polymer chemistry, where it can serve as a crosslinking agent or a modifier to enhance the mechanical properties of polymers.

The environmental impact of tert-butyl N-{2-(chlorosulfonyl)methylphenyl}carbamate has also been a topic of recent research. Studies have examined its biodegradation pathways and toxicity profiles, providing insights into its safety for use in agricultural and industrial settings. These findings are crucial for ensuring that the compound's application aligns with sustainable practices and regulatory standards.

Looking ahead, ongoing research is focused on expanding the range of applications for tert-butyl N-{2-(chlorosulfonyl)methylphenyl}carbamate. Scientists are exploring its potential as a precursor for advanced materials, such as nanoparticles and functional polymers. Furthermore, investigations into its catalytic properties are opening new avenues for its use in green chemistry processes, which aim to reduce waste and improve efficiency.

In conclusion, tert-butyl N-{2-(chlorosulfonyl)methylphenyl}carbamate, with its unique structure and versatile properties, continues to play a pivotal role in various fields of chemistry. As research progresses, this compound is expected to contribute even more significantly to innovations in materials science, agriculture, and pharmaceuticals.